Programmable hydrogels for the controlled release of therapeutic nucleic acid aptamers via reversible DNA hybridization†
Chemical Communications Pub Date: 2013-08-21 DOI: 10.1039/C3CC45594G
Abstract
Reversible DNA hybridization can be used as a new mechanism to control the sustained and triggered release of therapeutic oligonucleotides from hydrogels.
Recommended Literature
- [1] Back cover
- [2] N-type and p-type molecular doping on monolayer MoS2†
- [3] Seven-component reactions by sequential chemoselective Ugi–Mumm/Ugi–Smiles reactions†
- [4] Profiling the nanoscale gradient in stoichiometric layered cathode particles for lithium-ion batteries†
- [5] Self-assembly of cyclodextrin–oil inclusion complexes at the oil–water interface: a route to surfactant-free emulsions†
- [6] Nuclear spin–spin interactions. 14N–1H spin–spin coupling in quaternary enammonium salts
- [7] 2D boron nitride nanosheets (BNNS) prepared by high-pressure homogenisation: structure and morphology
- [8] Inorganic chemistry
- [9] Molecular isomerism induced Fe(ii) spin state difference based on the tautomerization of the 4(5)-methylimidazole group†
- [10] 6. isoTaxiresinol (3′-demethylisolariciresinol), a new lignan extracted from the heartwood of the English yew, Taxus baccata
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 119584-73-5
-
CAS no.: 121786-31-0
-
CAS no.: 17136-25-3
